Cas no 957062-62-3 (4-(2-Nitrophenoxy)phenylboronic Acid)

4-(2-Nitrophenoxy)phenylboronic Acid structure
957062-62-3 structure
Product Name:4-(2-Nitrophenoxy)phenylboronic Acid
CAS No:957062-62-3
MF:C12H10BNO5
MW:259.022503376007
MDL:MFCD09878332
CID:839777
PubChem ID:44118634
Update Time:2025-04-19

4-(2-Nitrophenoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (4-(2-Nitrophenoxy)phenyl)boronic acid
    • [4-(2-nitrophenoxy)phenyl]boronic acid
    • 4-(2-Nitrophenoxy)phenylboronic acid
    • AKOS015833481
    • SCHEMBL2552630
    • 4-(2-Nitrophenoxy)benzeneboronic acid
    • (4-(2-Nitrophenoxy)phenyl)boronicacid
    • MFCD09878332
    • CS-0174568
    • 957062-62-3
    • DTXSID10656931
    • BS-24728
    • DB-366727
    • 4-(2-Nitrophenoxy)phenylboronic Acid
    • MDL： MFCD09878332
    • Inchi： 1S/C12H10BNO5/c15-13(16)9-5-7-10(8-6-9)19-12-4-2-1-3-11(12)14(17)18/h1-8,15-16H
    • InChI Key： COFSQPXQXYCXFW-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(B(O)O)=CC=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.06500
  • Monoisotopic Mass: 259.0652026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 95.51000
  • LogP: 1.59010

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4-(2-Nitrophenoxy)phenylboronic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:957062-62-3)4-(2-Nitrophenoxy)phenylboronic Acid
Order Number:A1195212
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:27
Price ($):206.0/508.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:957062-62-3)4-(2-Nitrophenoxy)phenylboronic Acid
A1195212
Purity:99%/99%
Quantity:5g/25g
Price ($):206.0/508.0
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